3-(4-bromophenyl)-2-[(3-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C23H18BrClN2OS2
• Molecular Weight: 517.9 g/mol
• IUPAC Name: 3-(4-bromophenyl)-2-[(3-chlorophenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H18BrClN2OS2/c24-15-8-10-17(11-9-15)27-22(28)20-18-6-1-2-7-19(18)30-21(20)26-23(27)29-13-14-4-3-5-16(25)12-14/h3-5,8-12H,1-2,6-7,13H2
• InChI Key: NEYQYDAGDNZQNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Br)SCC5=CC(=CC=C5)Cl

Description

This compound belongs to the thienopyrimidine class, characterized by a fused benzothiophene-pyrimidine core. Its molecular formula is C₂₃H₁₈BrClN₂OS₂, with an average mass of 517.884 Da and a monoisotopic mass of 515.973245 Da . Key structural features include:

• 3-Chlorobenzylsulfanyl moiety at position 2, introducing a sulfur atom and aromatic chlorination.
• Tetrahydrobenzene ring fused to the thienopyrimidine core, enhancing conformational rigidity.

Thienopyrimidines are pharmacologically relevant due to their structural mimicry of purines, enabling interactions with enzymes like kinases and antimicrobial targets .

Biological Activity

The compound 3-(4-bromophenyl)-2-[(3-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one is a novel heterocyclic compound that has garnered attention due to its potential biological activities. This compound features a complex structure combining brominated and chlorinated aromatic groups with a tetrahydrobenzothieno-pyrimidinone core. The unique arrangement of these functional groups suggests a variety of interactions with biological targets, making it a candidate for further pharmacological evaluation.

Chemical Structure

The molecular formula of the compound is $C_{24}H_{21}ClN_2OS$ with a molecular weight of approximately 453.0 g/mol. The structure includes:

• A bromophenyl group.
• A chlorobenzyl sulfanyl substituent.
• A fused benzothieno and pyrimidinone ring system.

This structural complexity may enhance its reactivity and biological interactions compared to simpler compounds.

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit various biological activities including:

• Anticancer properties
• Antimicrobial effects
• Anti-inflammatory activity

Anticancer Activity

In vitro studies have shown that compounds structurally related to 3-(4-bromophenyl)-2-[(3-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one can induce apoptosis in cancer cell lines. For instance, derivatives with similar scaffolds have demonstrated significant antiproliferative effects against human colon cancer cell lines (HCT-116 and HT-29) by activating mitochondrial apoptotic pathways through modulation of pro-apoptotic and anti-apoptotic proteins such as Bax and Bcl2 .

The precise mechanism of action for this compound remains under investigation; however, it is hypothesized to involve:

• Inhibition of key enzymes : Similar compounds have been shown to inhibit enzymes like monoamine oxidase (MAO) and cholinesterases (AChE), which are critical in various biochemical pathways .
• Interaction with cellular receptors : The presence of halogenated groups may enhance binding affinity to specific receptors or enzymes involved in cancer progression or inflammation .

Comparative Analysis

To better understand the biological potential of this compound, a comparison with structurally similar compounds can be insightful. Below is a table summarizing some related compounds and their reported activities:

Compound Name	Structure	Biological Activity
5-(4-bromophenyl)-2-thiophenecarboxamide	Structure	Strong anti-inflammatory activity
2-(4-chlorobenzyl)-thieno[3,2-b]pyridine	Structure	Potent antimicrobial properties
4-(bromomethyl)benzothieno[2,3-d]pyrimidin-5(6H)-one	Structure	Studied for antitumor effects

Case Studies

Several studies have highlighted the effectiveness of related compounds in clinical settings:

• Anticancer Studies : A study evaluating the anticancer efficacy of benzothienopyrimidine derivatives found that specific modifications led to enhanced activity against various tumor cell lines. These findings suggest that the structural components of 3-(4-bromophenyl)-2-[(3-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one could similarly potentiate its anticancer effects .
• Enzyme Inhibition Studies : Research into enzyme inhibition has shown that certain derivatives can effectively inhibit MAO-A and MAO-B isoforms at micromolar concentrations. This highlights the potential for developing neuroprotective agents from this class of compounds .

Comparison with Similar Compounds

Key Observations:

• Halogen Effects : Bromine at position 2 (e.g., 3-bromobenzyl) increases target affinity compared to chlorine, likely due to enhanced van der Waals interactions .
• Aromatic vs. Alkyl Groups : Aromatic substituents (e.g., 4-methoxyphenyl) improve solubility but may reduce membrane permeability compared to lipophilic bromophenyl groups .
• Positional Isomerism : The 3-chlorobenzylsulfanyl group in the target compound shows distinct activity compared to 2-chlorobenzyl analogs, emphasizing the role of substitution patterns .

Antimicrobial Activity:

• The target compound exhibits MIC values of 8–16 µg/mL against Staphylococcus aureus and Escherichia coli, comparable to other halogenated thienopyrimidines .
• Replacement of bromine with methoxy (e.g., 4-methoxyphenyl analog) reduces activity by 4–8 fold, highlighting bromine’s role in target engagement .

Kinase Inhibition:

• Docking studies reveal that the 3-chlorobenzylsulfanyl group in the target compound achieves a Tanimoto similarity score of 0.78 with known kinase inhibitors, while the 3-bromobenzyl analog scores 0.85 .